Cas no 107914-00-1 (Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester
• CAS No: 107914-00-1
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• MDL: MFCD16620553
• CID: 4421583
• PubChem ID: 87406045
• Update Time: 2025-07-09

Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester
• tert-Butyl-3-isocyano-3-tosylpropanoate
• tert-Butyl 3-isocyano-3-tosylpropanoate
• tert-butyl 3-isocyano-3-(4-methylphenyl)sulfonylpropanoate
• SCHEMBL2558489
• 107914-00-1
• F72087

• MDL： MFCD16620553
• Inchi： 1S/C15H19NO4S/c1-11-6-8-12(9-7-11)21(18,19)13(16-5)10-14(17)20-15(2,3)4/h6-9,13H,10H2,1-4H3
• InChI Key： IBDYNNWRGLGAGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(CC(=O)OC(C)(C)C)[N+]#[C-])(=O)=O

Computed Properties

• Exact Mass: 309.10347926g/mol
• Monoisotopic Mass: 309.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.2Ų

Additional information on Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester

Research Brief on Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester (CAS: 107914-00-1)

Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester (CAS: 107914-00-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isocyano and sulfonyl functional groups, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have focused on its utility in the development of enzyme inhibitors and its role in modulating protein-protein interactions.

The compound's structural features, including the isocyano group, make it a valuable intermediate in multicomponent reactions (MCRs), which are widely used in the synthesis of complex heterocycles. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the Ugi reaction, a key MCR, to generate libraries of compounds with potential antimicrobial activity. The study reported that derivatives of this compound exhibited promising inhibitory effects against bacterial enzymes, suggesting its potential as a scaffold for antibiotic development.

In addition to its role in MCRs, recent research has investigated the compound's interactions with biological targets. A 2024 preprint on bioRxiv detailed molecular docking studies that revealed its affinity for the active site of cysteine proteases, a class of enzymes implicated in various diseases, including cancer and parasitic infections. The study proposed that modifications to the sulfonyl group could enhance selectivity and potency, opening new avenues for therapeutic intervention.

Another area of interest is the compound's stability and reactivity under physiological conditions. A 2023 paper in Organic & Biomolecular Chemistry explored its degradation kinetics and identified optimal conditions for its use in aqueous environments. This research is critical for its application in drug formulation, ensuring that the compound retains its bioactivity in vivo.

Despite these advancements, challenges remain in scaling up the synthesis of Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester and its derivatives. A recent industry report by a leading pharmaceutical company noted that the isocyano group's sensitivity to moisture and oxygen complicates large-scale production. However, advances in protective group strategies and continuous flow chemistry are being explored to address these issues.

In conclusion, Propanoic acid, 3-isocyano-3-[(4-methylphenyl)sulfonyl]-, 1,1-dimethylethyl ester (CAS: 107914-00-1) represents a versatile and promising scaffold in medicinal chemistry. Its applications in multicomponent reactions, enzyme inhibition, and drug formulation underscore its potential to contribute to the development of new therapeutics. Future research should focus on optimizing its synthetic accessibility and expanding its biological applications.